Cas no 70311-33-0 (Ethyl 3-3-(trifluoromethyl)phenylpropanoate)
70311-33-0 structure
Product Name:Ethyl 3-3-(trifluoromethyl)phenylpropanoate
CAS No:70311-33-0
MF:C12H13F3O2
MW:246.225634336472
CID:835453
PubChem ID:11849913
Update Time:2025-09-27
Ethyl 3-3-(trifluoromethyl)phenylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 3-(trifluoromethyl)-, ethyl ester
- ETHYL 3-(3-(TRIFLUOROMETHYL)PHENYL)PROPANOATE
- ethyl 3-[3-(trifluoromethyl)phenyl]propanoate
- 3-(3-(trifluoromethyl)phenyl)propanoic acid ethyl ester
- 3-(3-TRIFLUOROMETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
- AG-G-74557
- AGN-PC-00HFRB
- CTK5D2220
- ethyl 3-(3-trifluoromethylphenyl)-propionate
- Ethyl 3-(3-trifluoromethylphenyl)propionate
- ethyl 3-[3-(trifluoromethyl)phenyl]propionate
- KB-77045
- SureCN901880
- CS-13674
- Ethyl 3-(3-trifluoromethylphenyl)propanoate
- 3-(3-Trifluoromethyl-phenyl)-propionic acid ethyl ester
- CS-M0618
- SCHEMBL901880
- ethyl3-(3-(trifluoromethyl)phenyl)propanoate
- 3-[3-(Trifluoromethyl)phenyl]propionic acid ethyl ester
- DTXSID30474396
- AKOS015151329
- 70311-33-0
- DB-251810
- Ethyl 3-3-(trifluoromethyl)phenylpropanoate
-
- Inchi: 1S/C12H13F3O2/c1-2-17-11(16)7-6-9-4-3-5-10(8-9)12(13,14)15/h3-5,8H,2,6-7H2,1H3
- InChI Key: OUHPHSYPKKLTKJ-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)CCC(=O)OCC)(F)F
Computed Properties
- Exact Mass: 246.08700
- Monoisotopic Mass: 246.08676414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.20110
Ethyl 3-3-(trifluoromethyl)phenylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E259350-500mg |
Ethyl 3-[3-(trifluoromethyl)phenyl]propanoate |
70311-33-0 | 500mg |
$ 375.00 | 2022-06-05 | ||
| TRC | E259350-1000mg |
Ethyl 3-[3-(trifluoromethyl)phenyl]propanoate |
70311-33-0 | 1g |
$ 620.00 | 2022-06-05 | ||
| TRC | E259350-2000mg |
Ethyl 3-[3-(trifluoromethyl)phenyl]propanoate |
70311-33-0 | 2g |
$ 990.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E72980-5g |
Benzenepropanoic acid, 3-(trifluoromethyl)-, ethyl ester |
70311-33-0 | 98% | 5g |
¥3382.0 | 2023-09-07 | |
| ChemScence | CS-M0618-5g |
ethyl 3-(3-(trifluoromethyl)phenyl)propanoate |
70311-33-0 | 5g |
$209.0 | 2022-04-26 | ||
| ChemScence | CS-M0618-10g |
ethyl 3-(3-(trifluoromethyl)phenyl)propanoate |
70311-33-0 | 10g |
$330.0 | 2022-04-26 | ||
| Chemenu | CM474056-1g |
Ethyl 3-(3-trifluoromethylphenyl)propanoate |
70311-33-0 | 95%+ | 1g |
$79 | 2024-07-24 | |
| Chemenu | CM474056-5g |
Ethyl 3-(3-trifluoromethylphenyl)propanoate |
70311-33-0 | 95%+ | 5g |
$238 | 2024-07-24 | |
| Chemenu | CM474056-10g |
Ethyl 3-(3-trifluoromethylphenyl)propanoate |
70311-33-0 | 95%+ | 10g |
$396 | 2024-07-24 | |
| Chemenu | CM474056-25g |
Ethyl 3-(3-trifluoromethylphenyl)propanoate |
70311-33-0 | 95%+ | 25g |
$794 | 2024-07-24 |
Ethyl 3-3-(trifluoromethyl)phenylpropanoate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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